Cas no 85153-82-8 (propyl 5-oxo-dl-prolinate)

propyl 5-oxo-dl-prolinate structure
propyl 5-oxo-dl-prolinate structure
Product Name:propyl 5-oxo-dl-prolinate
CAS No:85153-82-8
MF:C8H13NO3
MW:171.193722486496
CID:887366
PubChem ID:14038125
Update Time:2025-04-19

propyl 5-oxo-dl-prolinate Chemical and Physical Properties

Names and Identifiers

    • propyl 5-oxo-dl-prolinate
    • propyl 5-oxopyrrolidine-2-carboxylate
    • 85153-82-8
    • DTXSID601005598
    • SCHEMBL1619445
    • AKOS017270820
    • Propyl 5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylate
    • EINECS 285-867-5
    • Inchi: 1S/C8H13NO3/c1-2-5-12-8(11)6-3-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key: BGXWNKLNZHEEMA-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C1CCC(N1)=O)=O

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 323°C at 760 mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.467
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